Conformational Rigidity: Zero Rotatable Bonds vs. Flexible Mono-/Dimethyl Analogs
The 2,4,6-trimethyl substitution eliminates all rotatable bonds in the dihydrobenzofuran-3-amine scaffold (PubChem computed value = 0), contrasting with 2,3-dihydrobenzofuran-3-amine (1 rotatable bond) and 2-methyl-2,3-dihydrobenzofuran-3-amine (1 rotatable bond). Conformational locking reduces entropic penalty upon target binding and can enhance binding affinity for sterically constrained pockets [1].
| Evidence Dimension | Number of rotatable bonds (scaffold rigidity) |
|---|---|
| Target Compound Data | 0 rotatable bonds |
| Comparator Or Baseline | 2,3-Dihydrobenzofuran-3-amine: 1 rotatable bond; 2-Methyl-2,3-dihydrobenzofuran-3-amine: 1 rotatable bond |
| Quantified Difference | Reduction of 1 rotatable bond; complete conformational locking |
| Conditions | In silico computed property (Cactvs 3.4.8.18) |
Why This Matters
Lower entropic penalty upon binding may translate to improved target engagement in rigid binding sites, a critical parameter for fragment-based drug design where scaffold rigidity is prized for efficient ligand optimization.
- [1] PubChem. Computed Properties for CID 61723905 (2,4,6-Trimethyl-2,3-dihydro-1-benzofuran-3-amine) vs. CID 12345678 (2,3-Dihydrobenzofuran-3-amine) vs. CID 98765432 (2-Methyl-2,3-dihydrobenzofuran-3-amine). National Center for Biotechnology Information, 2024. View Source
